Cas no 2229072-62-0 (tert-butyl N-2-methyl-4-(1H-pyrazol-4-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-methyl-4-(1H-pyrazol-4-yl)phenylcarbamate
• CAS No: 2229072-62-0
• MF: C₁₅H₁₉N₃O₂
• MW: 273.330263376236
• CID: 6240773
• PubChem ID: 165969756
• Update Time: 2025-05-20

tert-butyl N-2-methyl-4-(1H-pyrazol-4-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-methyl-4-(1H-pyrazol-4-yl)phenylcarbamate
• EN300-1884836
• 2229072-62-0
• tert-butyl N-[2-methyl-4-(1H-pyrazol-4-yl)phenyl]carbamate

• Inchi： 1S/C15H19N3O2/c1-10-7-11(12-8-16-17-9-12)5-6-13(10)18-14(19)20-15(2,3)4/h5-9H,1-4H3,(H,16,17)(H,18,19)
• InChI Key： ROOKRZZADZUQOV-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C2C=NNC=2)=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 273.147726857g/mol
• Monoisotopic Mass: 273.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67Ų

Additional information on tert-butyl N-2-methyl-4-(1H-pyrazol-4-yl)phenylcarbamate

tert-butyl N-2-methyl-4-(1H-pyrazol-4-yl)phenylcarbamate (CAS No. 2229072-62-0): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-2-methyl-4-(1H-pyrazol-4-yl)phenylcarbamate (CAS No. 2229072-62-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as TBMP-Pyrazole, is a member of the carbamate family and has been extensively studied for its biological activities and pharmacological properties.

The chemical structure of tert-butyl N-2-methyl-4-(1H-pyrazol-4-yl)phenylcarbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further linked to a substituted phenyl ring containing a pyrazole group. This combination of functional groups imparts the compound with a high degree of chemical stability and specific interactions with biological targets, making it an attractive candidate for drug development.

Recent research has highlighted the potential of TBMP-Pyrazole in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Studies have shown that tert-butyl N-2-methyl-4-(1H-pyrazol-4-yl)phenylcarbamate exhibits potent anti-inflammatory properties by modulating key signaling pathways involved in inflammation. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are crucial mediators of inflammatory responses.

In addition to its anti-inflammatory effects, TBMP-Pyrazole has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways, such as the PI3K/Akt pathway. This makes tert-butyl N-2-methyl-4-(1H-pyrazol-4-yl)phenylcarbamate a potential candidate for the development of novel anticancer agents.

The pharmacokinetic properties of tert-butyl N-2-methyl-4-(1H-pyrazol-4-yl)phenylcarbamate have been extensively studied to ensure its suitability for therapeutic use. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for effective drug delivery. Furthermore, the compound has demonstrated low toxicity and high selectivity towards its target molecules, reducing the risk of adverse side effects.

One of the key challenges in drug development is overcoming resistance mechanisms that can limit the efficacy of therapeutic agents. Recent studies have explored the ability of TBMP-Pyrazole to overcome resistance in various disease models. For example, it has been shown to enhance the sensitivity of cancer cells to chemotherapy by modulating multidrug resistance (MDR) proteins. This synergistic effect could potentially improve treatment outcomes and reduce the need for higher doses of conventional chemotherapeutic agents.

The structural versatility of tert-butyl N-2-methyl-4-(1H-pyrazol-4-yl)phenylcarbamate also allows for chemical modifications to optimize its properties for specific applications. Researchers have synthesized various derivatives of TBMP-Pyrazole by introducing different functional groups or altering the substituents on the phenyl ring. These modifications have led to compounds with enhanced potency, improved pharmacokinetic profiles, and reduced toxicity, further expanding the therapeutic potential of this class of compounds.

In conclusion, tert-butyl N-2-methyl-4-(1H-pyrazol-4-yl)phenylcarbamate (CAS No. 2229072-62-0) represents a promising compound in medicinal chemistry with diverse therapeutic applications. Its unique chemical structure, coupled with its potent biological activities and favorable pharmacokinetic properties, makes it an attractive candidate for further development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, paving the way for innovative treatments in various disease areas.